Cas no 1807397-28-9 (6-Amino-2,3-bis(trifluoromethyl)cinnamic acid)

• Product Name: 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid
• CAS No: 1807397-28-9
• MF: C₁₁H₇F₆NO₂
• MW: 299.169203996658
• CID: 4948901
• Update Time: 2025-07-22

6-Amino-2,3-bis(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid

• Inchi： 1S/C11H7F6NO2/c12-10(13,14)6-2-3-7(18)5(1-4-8(19)20)9(6)11(15,16)17/h1-4H,18H2,(H,19,20)/b4-1+
• InChI Key： DCFUURGXLMUBFF-DAFODLJHSA-N
• SMILES： FC(C1C(/C=C/C(=O)O)=C(C=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 3
• Topological Polar Surface Area: 63.3

Additional information on 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid

Recent Advances in the Study of 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid (CAS: 1807397-28-9)

6-Amino-2,3-bis(trifluoromethyl)cinnamic acid (CAS: 1807397-28-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, shedding light on its mechanism of action and potential uses in drug development.

The compound's structure, featuring a cinnamic acid backbone with amino and trifluoromethyl substituents, imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. Researchers have explored its role as a building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's stability under various conditions, making it a viable candidate for further derivatization and pharmaceutical applications.

In terms of biological activity, preliminary in vitro assays have shown that 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid exhibits moderate inhibitory effects on specific protein kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

Another area of research has focused on the compound's potential as a fluorescent probe. Due to its conjugated system and electron-withdrawing trifluoromethyl groups, 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid exhibits unique photophysical properties that could be harnessed for imaging applications in biological systems. Recent work has explored its use in detecting reactive oxygen species (ROS) in cellular environments.

The safety profile of 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid has also been investigated, with studies indicating low cytotoxicity at therapeutic concentrations. However, further toxicological assessments are necessary to fully understand its safety margins and potential side effects.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Its chemical functionality allows for conjugation with various drug molecules and nanoparticles, opening possibilities for precision medicine applications. Several research groups are currently investigating its use in combination therapies for cancer and autoimmune diseases.

In conclusion, 6-Amino-2,3-bis(trifluoromethyl)cinnamic acid represents a promising scaffold in medicinal chemistry with diverse potential applications. Continued research efforts are expected to further elucidate its biological activities and therapeutic potential, potentially leading to the development of novel pharmaceutical agents in the coming years.